![molecular formula C18H15FIN3OS B285079 4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide](/img/structure/B285079.png)
4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide, also known as FITTP, is a chemical compound that has been studied in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. The synthesis of FITTP has been of great interest to researchers due to its potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of 4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as carbonic anhydrase II and III. Carbonic anhydrases are enzymes that catalyze the conversion of carbon dioxide to bicarbonate, and are involved in various physiological processes, including acid-base balance and respiration. Inhibition of carbonic anhydrases by this compound may lead to the disruption of these processes, resulting in various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrases by this compound may lead to the disruption of acid-base balance and respiration, resulting in metabolic acidosis and respiratory acidosis, respectively. This compound has also been shown to have potential anticancer activity, as it has been shown to inhibit the growth of certain cancer cells in vitro.
Advantages and Limitations for Lab Experiments
4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in drug discovery and development. However, this compound also has some limitations, including its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide. One potential direction is the development of this compound-based drugs for the treatment of cancer and other diseases. Another potential direction is the study of the structure-activity relationship of this compound and its analogs, in order to identify compounds with improved efficacy and safety. Additionally, the development of new synthesis methods for this compound and its analogs may also be an area of future research.
Synthesis Methods
The synthesis of 4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction of 4-iodoaniline with 4-fluorobenzaldehyde in the presence of a base to form an imine intermediate. The imine intermediate is then reduced with sodium borohydride to form the corresponding amine. The amine is then reacted with 2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid in the presence of a coupling agent to form the final product, this compound.
Scientific Research Applications
4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been studied for its potential applications in drug discovery and development. It has been shown to have inhibitory effects on certain enzymes, such as human carbonic anhydrase II and III, which are involved in various physiological processes. This compound has also been studied for its potential anticancer activity, as it has been shown to inhibit the growth of certain cancer cells in vitro.
Properties
Molecular Formula |
C18H15FIN3OS |
---|---|
Molecular Weight |
467.3 g/mol |
IUPAC Name |
4-(4-fluorophenyl)-N-(4-iodophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide |
InChI |
InChI=1S/C18H15FIN3OS/c1-10-15(17(24)22-14-8-6-13(20)7-9-14)16(23-18(25)21-10)11-2-4-12(19)5-3-11/h2-9,16H,1H3,(H,22,24)(H2,21,23,25) |
InChI Key |
UQTHHIJEFGDSSB-UHFFFAOYSA-N |
SMILES |
CC1=C(C(NC(=S)N1)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)I |
Canonical SMILES |
CC1=C(C(NC(=S)N1)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.